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Compound of Interest

Compound Name: Norfluoxetine hydrochloride

Cat. No.: B1679919 Get Quote

Introduction

Norfluoxetine is the primary active metabolite of the widely used antidepressant, fluoxetine, a

selective serotonin reuptake inhibitor (SSRI).[1][2] It is formed in the liver through

demethylation of fluoxetine by cytochrome P450 enzymes, including CYP2C9, CYP2C19, and

CYP3A.[1][3] Norfluoxetine itself is a potent inhibitor of the serotonin transporter (SERT),

preventing the reuptake of serotonin from the synaptic cleft and thereby increasing its

availability.[1][4] Its inhibitory constants are reported as Ki = 44.7 nM in rat brain synaptosomal

membrane preparations and IC50 = ~15 nM in isolated human platelets.[1][3] Due to its

pharmacological activity, norfluoxetine hydrochloride is a critical compound for research in

neuroscience, pharmacology, and drug development.

These application notes provide detailed protocols for the preparation, storage, and handling of

norfluoxetine hydrochloride solutions for various experimental applications.

Compound Specifications and Properties
Norfluoxetine hydrochloride is typically supplied as a crystalline solid.[1] Proper

characterization is essential before preparing any experimental solution.

Table 1: Chemical and Physical Properties of Norfluoxetine Hydrochloride
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Property Value Citations

Formal Name

γ-[4-(trifluoromethyl)phenoxy]-

benzenepropanamine,

monohydrochloride

[1][3]

Synonym Desmethylfluoxetine [1][3]

CAS Number 57226-68-3 [1]

Molecular Formula C₁₆H₁₆F₃NO • HCl [1][3]

Formula Weight 331.8 g/mol [1][3]

Purity ≥98% [1]

Appearance Crystalline solid [1]

Storage (Solid) -20°C [1][5]

Stability (Solid) ≥4 years at -20°C [1][3]

Solubility Data
The choice of solvent is critical for preparing a stable, homogenous stock solution.

Norfluoxetine hydrochloride exhibits good solubility in common organic solvents and limited

solubility in aqueous buffers.

Table 2: Solubility of Norfluoxetine Hydrochloride

Solvent Approximate Solubility Citations

DMSO

~30 mg/mL to 100 mg/mL

(ultrasonication may be

needed)

[1][6][7]

Ethanol ~30 mg/mL [1][6]

Dimethylformamide (DMF) ~30 mg/mL [1][6]

PBS (pH 7.2) ~2 mg/mL [1][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cdn.caymanchem.com/cdn/insert/15900.pdf
https://www.caymanchem.com/product/15900/norfluoxetine-(hydrochloride)
https://cdn.caymanchem.com/cdn/insert/15900.pdf
https://www.caymanchem.com/product/15900/norfluoxetine-(hydrochloride)
https://cdn.caymanchem.com/cdn/insert/15900.pdf
https://cdn.caymanchem.com/cdn/insert/15900.pdf
https://www.caymanchem.com/product/15900/norfluoxetine-(hydrochloride)
https://cdn.caymanchem.com/cdn/insert/15900.pdf
https://www.caymanchem.com/product/15900/norfluoxetine-(hydrochloride)
https://cdn.caymanchem.com/cdn/insert/15900.pdf
https://cdn.caymanchem.com/cdn/insert/15900.pdf
https://cdn.caymanchem.com/cdn/insert/15900.pdf
https://www.medkoo.com/products/30749
https://cdn.caymanchem.com/cdn/insert/15900.pdf
https://www.caymanchem.com/product/15900/norfluoxetine-(hydrochloride)
https://www.benchchem.com/product/b1679919?utm_src=pdf-body
https://www.benchchem.com/product/b1679919?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/15900.pdf
https://www.glpbio.com/norfluoxetine-hydrochloride.html
https://www.medchemexpress.com/norfluoxetine.html
https://cdn.caymanchem.com/cdn/insert/15900.pdf
https://www.glpbio.com/norfluoxetine-hydrochloride.html
https://cdn.caymanchem.com/cdn/insert/15900.pdf
https://www.glpbio.com/norfluoxetine-hydrochloride.html
https://cdn.caymanchem.com/cdn/insert/15900.pdf
https://www.caymanchem.com/product/15900/norfluoxetine-(hydrochloride)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Adherence to proper laboratory procedures is crucial for preparing accurate and stable

solutions. Always use personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Protocol 1: Preparation of a High-Concentration Organic
Stock Solution (e.g., 10 mM in DMSO)
This protocol describes the preparation of a concentrated stock solution that can be stored for

extended periods and diluted to final working concentrations.

Materials:

Norfluoxetine hydrochloride (solid)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Pipettes

Procedure:

Calculate Required Mass: Determine the mass of norfluoxetine hydrochloride needed.

Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Formula

Weight (mg/mmol)

Example for 1 mL of 10 mM solution: Mass = 10 mmol/L × 0.001 L × 331.8 g/mol =

0.003318 g = 3.318 mg

Weigh Compound: Carefully weigh the calculated mass of norfluoxetine hydrochloride
using an analytical balance.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1679919?utm_src=pdf-body
https://www.benchchem.com/product/b1679919?utm_src=pdf-body
https://www.benchchem.com/product/b1679919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Add the weighed solid to a sterile vial. Add the desired volume of DMSO (e.g., 1

mL).

Mix Thoroughly: Cap the vial securely and vortex until the solid is completely dissolved. If

necessary, briefly sonicate the solution to aid dissolution.[7]

Aliquot and Store: To avoid repeated freeze-thaw cycles, dispense the stock solution into

smaller, single-use aliquots.[4][6]

Storage: Store the aliquots under the conditions specified in the stability table below.

Protocol 2: Preparation of an Aqueous Working Solution
This protocol describes the dilution of the organic stock solution into an aqueous buffer (e.g.,

cell culture medium, PBS) for immediate use in experiments.

Materials:

High-concentration organic stock solution (from Protocol 1)

Sterile aqueous buffer (e.g., PBS, pH 7.2)

Sterile tubes

Pipettes

Procedure:

Calculate Dilution: Determine the volume of stock solution required to achieve the final

desired concentration in the aqueous buffer.

Formula: V₁M₁ = V₂M₂ (Volume of Stock)(Concentration of Stock) = (Final Volume)(Final

Concentration)

Example for 1 mL of a 10 µM working solution from a 10 mM stock: V₁ = (1 mL × 10 µM) /

10,000 µM = 0.001 mL = 1 µL
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Dilution: Add the final volume of aqueous buffer (e.g., 1 mL) to a sterile tube. Pipette the

calculated volume of the stock solution (e.g., 1 µL) into the buffer.

Mix Gently: Mix thoroughly by gentle vortexing or inversion.

Solvent Consideration: Ensure the final concentration of the organic solvent (e.g., DMSO) is

insignificant and non-toxic to the experimental system (typically <0.1%).[1]

Use Immediately: Aqueous solutions of norfluoxetine are not recommended for storage

beyond one day.[1] Prepare fresh working solutions for each experiment.

Stability of Solutions
Proper storage is essential to maintain the integrity of the compound.

Table 3: Storage and Stability of Norfluoxetine Hydrochloride

Form
Storage
Temperature

Stability Period Citations

Solid -20°C ≥ 4 years [1][3]

Organic Stock

Solution
-80°C 6 months - 2 years [4][6][7]

-20°C 1 month [4][6]

Aqueous Working

Solution

4°C / Room

Temperature
≤ 1 day [1]

Visualized Workflows and Pathways
Experimental Workflow
The following diagram illustrates the standard workflow for preparing norfluoxetine
hydrochloride solutions for experimental use.
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Caption: Workflow for preparing norfluoxetine solutions.

Mechanism of Action: SERT Inhibition
Norfluoxetine's primary mechanism of action is the blockade of the serotonin transporter

(SERT) in the presynaptic neuron.

Caption: Norfluoxetine blocks serotonin (5-HT) reuptake.

Associated Signaling Pathway
Norfluoxetine and its parent compound fluoxetine may also modulate dopaminergic pathways

indirectly through serotonergic receptors.
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Caption: Putative pathway for dopamine modulation.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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